Pirenoxine Sodium
Pirenoxine Sodium
Pirenoxine (abbreviated PRX, trade name Catalin) is a medication used in the possible treatment and prevention of cataracts. A report in the journal of Inorganic Chemistry showed that in liquid solutions pirenoxine could cause decreased cloudiness of a crystallin solution produced to mimic the environment of the eye. Pirenoxine interacts with selenite or calcium ions that have been proven as factors leading to the formation of lens cataract.
Brand Name:
Vulcanchem
CAS No.:
51410-30-1
VCID:
VC0037625
InChI:
InChI=1S/C16H8N2O5.Na/c19-9-5-8(16(21)22)18-14-10(20)6-12-15(13(9)14)17-7-3-1-2-4-11(7)23-12;/h1-6H,(H,18,19)(H,21,22);/q;+1/p-1
SMILES:
C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+]
Molecular Formula:
C16H7N2NaO5
Molecular Weight:
330.23 g/mol
Pirenoxine Sodium
CAS No.: 51410-30-1
Main Products
VCID: VC0037625
Molecular Formula: C16H7N2NaO5
Molecular Weight: 330.23 g/mol
| CAS No. | 51410-30-1 |
|---|---|
| Product Name | Pirenoxine Sodium |
| Molecular Formula | C16H7N2NaO5 |
| Molecular Weight | 330.23 g/mol |
| IUPAC Name | sodium;1,5-dioxo-4H-pyrido[3,2-a]phenoxazine-3-carboxylate |
| Standard InChI | InChI=1S/C16H8N2O5.Na/c19-9-5-8(16(21)22)18-14-10(20)6-12-15(13(9)14)17-7-3-1-2-4-11(7)23-12;/h1-6H,(H,18,19)(H,21,22);/q;+1/p-1 |
| Standard InChIKey | HDQXPMXHXZNPKE-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+] |
| SMILES | C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+] |
| Canonical SMILES | C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+] |
| Description | Pirenoxine (abbreviated PRX, trade name Catalin) is a medication used in the possible treatment and prevention of cataracts. A report in the journal of Inorganic Chemistry showed that in liquid solutions pirenoxine could cause decreased cloudiness of a crystallin solution produced to mimic the environment of the eye. Pirenoxine interacts with selenite or calcium ions that have been proven as factors leading to the formation of lens cataract. |
| Related CAS | 1043-21-6 (Parent) |
| Synonyms | PIRENOXINE SODIUM;1-HYDROXY-5-OXO-5H-PYRIDO[3,2-A]PHENOXAZINE-3-CARBOXYLIC ACID MONOSODIUM SALT;sodium 1-hydroxy-5-oxo-5H-pyrido[3,2-a]phenoxazine-3-carboxylate;1-Hydroxy-5-oxo-5H-pyrido[3,2-a]phenoxazine-3-carboxylic acid sodium salt;Catalin sodium; |
| Reference | 1: Zhou Y, Hu Y, Zeng N, Ji Y, Dai X, Li P, Ma H, He Y. Noninvasive monitoring of Pirenoxine Sodium concentration in aqueous humor based on dual-wavelength iris imaging technique. Biomed Opt Express. 2011 Jan 5;2(2):231-42. doi: 10.1364/BOE.2.000231. PubMed PMID: 21339869; PubMed Central PMCID: PMC3038439. |
| PubChem Compound | 23695982 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume